2-(4-ethoxyphenyl)-N-(3-methoxypropyl)-4-quinolinecarboxamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-(3-methoxypropyl)quinoline-4-carboxamide
• InChI: InChI=1S/C22H24N2O3/c1-3-27-17-11-9-16(10-12-17)21-15-19(22(25)23-13-6-14-26-2)18-7-4-5-8-20(18)24-21/h4-5,7-12,15H,3,6,13-14H2,1-2H3,(H,23,25)
• InChI Key: IDZQUGCGGIQGKJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)NCCCOC
• Molecular Formula: C22H24N2O3
• Molecular Weight: 364.4 g/mol

Description

2-(4-ethoxyphenyl)-N-(3-methoxypropyl)-4-quinolinecarboxamide, also known as EAPB, is a novel synthetic compound with potential therapeutic applications. This compound belongs to the class of quinolinecarboxamides and is structurally similar to other psychoactive substances such as synthetic cannabinoids. EAPB has gained attention in recent years due to its promising pharmacological properties and potential use in scientific research.

Mechanism of Action

2-(4-ethoxyphenyl)-N-(3-methoxypropyl)-4-quinolinecarboxamide exerts its effects by binding to cannabinoid receptors CB1 and CB2. This binding results in the activation of downstream signaling pathways that modulate various physiological processes. This compound has been shown to have a higher affinity for CB1 receptors, which are primarily located in the central nervous system and are involved in the regulation of pain sensation, mood, and appetite.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects. In animal studies, this compound has been shown to produce analgesic effects, reduce anxiety and depression-like behaviors, and modulate food intake. This compound has also been shown to have anti-inflammatory properties and may have potential therapeutic applications in the treatment of inflammatory conditions.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-ethoxyphenyl)-N-(3-methoxypropyl)-4-quinolinecarboxamide in lab experiments is its high affinity for cannabinoid receptors, which allows for precise modulation of the endocannabinoid system. Additionally, this compound has been shown to have a favorable safety profile and is well-tolerated in animal studies. However, one limitation of using this compound is its limited availability and high cost, which may limit its use in certain research settings.

Future Directions

There are several potential future directions for research involving 2-(4-ethoxyphenyl)-N-(3-methoxypropyl)-4-quinolinecarboxamide. One area of interest is the potential therapeutic applications of this compound in the treatment of pain and inflammation. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the endocannabinoid system. Finally, the development of new synthetic compounds based on the structure of this compound may lead to the discovery of novel psychoactive substances with potential therapeutic applications.

Scientific Research Applications

2-(4-ethoxyphenyl)-N-(3-methoxypropyl)-4-quinolinecarboxamide has been identified as a potential research tool for studying the endocannabinoid system. The endocannabinoid system is a complex network of receptors and neurotransmitters that play a crucial role in regulating various physiological processes such as pain sensation, appetite, and mood. This compound has been shown to interact with these receptors and modulate their activity, making it a valuable tool for studying the endocannabinoid system.